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Compound of Interest

Compound Name: YH-306

Cat. No.: B15619820 Get Quote

Essential Safety and Handling Guide for YH-306
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

anticancer agent YH-306 (CAS 1373764-75-0). It includes detailed operational and disposal

plans, alongside procedural guidance to ensure laboratory safety and proper experimental

conduct.

Chemical and Physical Properties
YH-306 is a synthetic small molecule investigated for its potential as an anticancer agent.[1][2]

It has the formal name 2-(4-hydroxyphenyl)-1-(1,3,4,9-tetrahydro-2H-pyrido[3,4-b]indol-2-yl)-

ethanone.[1]
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Property Value Source

CAS Number 1373764-75-0 [1]

Molecular Formula C₁₉H₁₈N₂O₂ [1]

Molecular Weight 306.36 g/mol [1]

Appearance Off-white solid

Solubility Soluble in DMSO (≥10 mg/ml) [1]

Storage

Recommended at 2-8°C,

protected from light. Can be

shipped at room temperature

for less than 2 weeks.

[1]

Hazard Identification and Safety Precautions
GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Source:

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling YH-306:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves (e.g., nitrile).[1]

Skin and Body Protection: Impervious clothing, such as a lab coat.[1]
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Respiratory Protection: A suitable respirator should be used if ventilation is inadequate or

when handling fine powders to avoid dust and aerosol formation.[1]

Handling and Storage
Handling:

Avoid inhalation, and contact with eyes and skin.[1]

Use in a well-ventilated area, preferably in a chemical fume hood.[1]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Storage:

Keep the container tightly sealed in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

First Aid and Emergency Procedures
Exposure Route First Aid Measures

Ingestion

If swallowed, call a poison center or doctor if

you feel unwell. Rinse mouth. Do NOT induce

vomiting.[1]

Skin Contact
Remove contaminated clothing and rinse skin

thoroughly with large amounts of water.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[1]
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Disposal Plan
Dispose of YH-306 and its containers in accordance with official regulations for hazardous

waste. Do not allow the product to reach the sewage system or dispose of it with household

garbage.

Experimental Protocols
YH-306 has been shown to inhibit the growth and metastasis of colorectal cancer cells by

targeting the Focal Adhesion Kinase (FAK) signaling pathway.[2]

Cell Lines and Culture
Colorectal Cancer (CRC) Cell Lines: HT-29, CT-26, HCT116, SW620[2]

Other Cancer Cell Lines: PC-9, H1299, A549 (lung), LNCaP (prostate), MDA-MB-231

(breast)[3][4]

Culture Conditions: Cells are typically cultured in appropriate media supplemented with 10%

Fetal Bovine Serum (FBS), 100 units/ml penicillin, and 100 units/ml streptomycin.[2]

In Vitro Assays
Proliferation Assay (MTS Assay): To assess the effect of YH-306 on cell proliferation, CRC

cells are treated with varying concentrations of YH-306. The percentage of proliferating cells

is determined relative to cells exposed to a vehicle control (e.g., 0.1% DMSO).[2]

Apoptosis Assay (Flow Cytometry): Apoptosis in CRC cells treated with YH-306 can be

measured using flow cytometry with Annexin V and Propidium Iodide (PI) staining. Cells

positive for both markers are considered apoptotic.[2]

Migration and Invasion Assays:

Wound Healing Assay: The inhibitory effect of YH-306 on cell migration can be observed

and quantified in a wound-healing assay.[3]

Transwell Invasion Assay: The ability of YH-306 to inhibit cell invasion can be assessed

using transwell chambers coated with Matrigel or Type I collagen.[3]
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Cell Adhesion and Spreading Assays: The effect of YH-306 on the adhesion and spreading

of CRC cells on extracellular matrix components like Type I collagen or fibronectin can be

evaluated.[5]

In Vivo Experiments
Animal Models: BALB/c mice and nude mice are used for in vivo studies.[2] All animal

experimental protocols should be approved by an appropriate Animal Investigation

Committee.[2]

Tumor Xenograft Models:

Subcutaneous Xenograft: To evaluate the effect of YH-306 on tumor growth, CRC cells are

injected subcutaneously into mice. Tumor volume is monitored following treatment with

YH-306.[4]

Metastasis Model: To assess the impact on metastasis, CRC cells can be injected into the

tail vein of mice to induce pulmonary or hepatic metastases, followed by treatment with

YH-306.[2][4]

Signaling Pathway and Experimental Workflow
YH-306 exerts its anticancer effects by inhibiting the FAK signaling pathway, which leads to the

suppression of cell migration, invasion, and proliferation.[2]
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Caption: YH-306 inhibits the FAK signaling pathway.
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Caption: Experimental workflow for evaluating YH-306.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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